(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(3-hydroxyazetidin-1-yl)methanone

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-(3-hydroxyazetidin-1-yl)methanone
• InChI: InChI=1S/C10H13N3O3/c14-7-5-12(6-7)9(15)8-4-11-13-2-1-3-16-10(8)13/h4,7,14H,1-3,5-6H2
• InChI Key: XJVYJMLFCCWPKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)N3CC(C3)O)OC1
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• CAS No.: 1421457-94-4

Description

(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(3-hydroxyazetidin-1-yl)methanone is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.232. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Properties

Pyrazole derivatives, including structures similar to the specified compound, have been actively investigated for their biological activities. Research indicates that certain pyrazole derivatives demonstrate significant antimicrobial and anticancer properties. For instance, studies have synthesized and tested compounds like 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, which showed higher anticancer activity than reference drugs like doxorubicin in certain cases. Additionally, many newly synthesized compounds in these studies exhibited good to excellent antimicrobial activity, underlining the potential of these compounds in pharmaceutical applications (Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016).

Antioxidant Activities

Pyrazole derivatives have also been studied for their antioxidant properties. For example, compounds like Furan-2-yl-(5-hydroxy-3,5-dimethyl-4,5-dihydro-pyrazol-1-yl)-methanone showed moderate antioxidant activities when evaluated using assays like 1,1-diphenyl-2-picrylhydrazyl (DPPH). This highlights the compound's potential in combating oxidative stress, which is linked to various chronic diseases (Golea Lynda, 2021).

Pharmacological Activities

Certain pyrazole derivatives have been synthesized and evaluated for various pharmacological activities. Novel series of pyrazoles, including structures similar to the specified compound, have been explored for their selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. Some of these compounds exhibited notable selectivity and potency as COX-2 inhibitors, suggesting their potential in developing anti-inflammatory drugs (Ranatunge et al., 2004).